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Compound of Interest

Compound Name: FPI-1465

Cat. No.: B8531612 Get Quote

For Immediate Reference: FPI-1465, identified with CAS Number 1452458-72-8, requires

careful handling and disposal as a combustible liquid and a potential aspiration hazard. A

related compound, Nacubactam (CAS 1452458-86-4), is classified as harmful if swallowed.

This guide provides essential safety and logistical information for the proper disposal of FPI-
1465, ensuring the safety of laboratory personnel and compliance with regulations. The

following procedures are based on information from safety data sheets (SDS) for compounds

with this CAS number and similar chemical properties.

Key Safety and Hazard Information
Proper handling and disposal of FPI-1465 are dictated by its inherent hazards. Researchers

and laboratory staff must be aware of the following classifications:

Hazard Classification Description

Combustible Liquid
FPI-1465 may ignite on heating or in the

presence of an ignition source.

Aspiration Hazard
If swallowed, the substance can enter the lungs

and may be fatal.

Acute Oral Toxicity
A related compound is classified as harmful if

swallowed.[1]
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Step-by-Step Disposal Protocol
Adherence to a strict disposal protocol is crucial. The following steps outline the recommended

procedure for the safe disposal of FPI-1465 waste.

1. Personal Protective Equipment (PPE): Before handling FPI-1465, ensure appropriate PPE is

worn, including:

Chemical-resistant gloves (e.g., nitrile rubber).

Safety glasses with side shields or chemical splash goggles.

A lab coat or other protective clothing.

2. Waste Segregation and Collection:

Collect all waste materials containing FPI-1465, including unused product, contaminated

consumables (e.g., pipette tips, vials), and cleaning materials, in a designated and clearly

labeled waste container.

The container must be compatible with combustible liquids and have a secure, tight-fitting lid.

Label the container as "Hazardous Waste: FPI-1465, Combustible Liquid, Aspiration

Hazard."

3. Storage of Waste:

Store the sealed waste container in a well-ventilated, designated hazardous waste

accumulation area.

Keep the container away from heat, sparks, open flames, and other ignition sources.

Ensure the storage area is secure and accessible only to authorized personnel.

4. Arrange for Professional Disposal:

Disposal of FPI-1465 must be conducted through an approved and licensed hazardous

waste disposal company.
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Do not dispose of FPI-1465 down the drain or with general laboratory trash.

Contact your institution's Environmental Health and Safety (EHS) department to coordinate

the pickup and disposal of the hazardous waste.

5. Documentation:

Maintain accurate records of the amount of FPI-1465 waste generated and its disposal date.

Complete any required hazardous waste manifests or other documentation provided by your

EHS department or the waste disposal company.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of FPI-1465.
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Caption: FPI-1465 Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of FPI-1465: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8531612#fpi-1465-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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